Cas no 2227905-35-1 ((3R)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid
• CAS No: 2227905-35-1
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 6104987
• PubChem ID: 96796999
• Update Time: 2025-10-19

(3R)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid
• EN300-1748890
• 2227905-35-1

• Inchi： 1S/C11H12O5/c12-8(6-10(13)14)7-2-1-3-9-11(7)16-5-4-15-9/h1-3,8,12H,4-6H2,(H,13,14)/t8-/m1/s1
• InChI Key： RUCSJGSIXIWDCP-MRVPVSSYSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 224.06847348g/mol
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76Ų

Additional information on (3R)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid

Comprehensive Overview of (3R)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid (CAS No. 2227905-35-1)

The compound (3R)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid (CAS No. 2227905-35-1) is a chiral carboxylic acid derivative featuring a 2,3-dihydro-1,4-benzodioxin moiety, a structural motif frequently encountered in medicinal chemistry and pharmaceutical research. Its unique hydroxypropanoic acid side chain and stereospecific (3R) configuration contribute to its potential biological activity, making it a subject of interest in drug discovery and development.

Recent studies highlight the growing demand for chiral building blocks like (3R)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid in the synthesis of enantioselective drugs. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) therapeutics, given the benzodioxin scaffold's prevalence in neuromodulators. The compound's hydrophilic-lipophilic balance and metabolic stability are also under investigation, aligning with the pharmaceutical industry's focus on improved drug bioavailability.

From a synthetic chemistry perspective, the CAS No. 2227905-35-1 compound offers versatility. Its hydroxypropanoic acid group allows for further derivatization, enabling the creation of esters, amides, or other prodrug forms. This adaptability addresses the trending search query "how to modify carboxylic acids for enhanced drug delivery" frequently seen in academic and industrial research forums. The 2,3-dihydro-1,4-benzodioxin core, meanwhile, provides a rigid aromatic platform that may influence receptor binding affinity—a hot topic in computational chemistry and molecular docking studies.

Analytical characterization of (3R)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid typically involves advanced techniques such as chiral HPLC for enantiopurity verification and LC-MS for structural confirmation. These methods resonate with laboratory professionals searching for "best practices for chiral compound analysis." The compound's logP and pKa values, critical parameters in ADME (Absorption, Distribution, Metabolism, Excretion) profiling, are frequently discussed in pharmacokinetic optimization circles.

In the context of green chemistry trends, researchers are exploring sustainable synthetic routes to CAS No. 2227905-35-1, responding to queries like "environmentally friendly synthesis of benzodioxin derivatives." The compound's potential as an intermediate for biodegradable polymers has also garnered attention, particularly in materials science communities investigating bio-based alternatives to conventional plastics.

Safety evaluations of (3R)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid emphasize its stability under standard laboratory conditions, though proper handling of carboxylic acids remains essential. This aligns with industry searches for "safe handling protocols for pharmaceutical intermediates." Regulatory databases show no restricted status for this compound, making it accessible for research while complying with international chemical control frameworks.

The future research trajectory for CAS No. 2227905-35-1 may involve exploring its structure-activity relationships (SAR) through systematic derivatization—a methodology dominating recent publications on medicinal chemistry optimization. Its combination of a hydrogen bond donor (hydroxyl group) and hydrogen bond acceptor (carboxylate) positions it as a valuable scaffold in fragment-based drug design, addressing the popular search term "privileged structures in lead compound discovery."